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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the herbicidal efficacy of Buturon and
Isoproturon, with a specific focus on their activity against broadleaf weeds. Both herbicides
belong to the phenylurea class and share a common mechanism of action. However, a crucial
distinction is the current market status of these compounds: Isoproturon remains a widely used
herbicide in many regions, while Buturon is now considered obsolete.[1] This guide
synthesizes available historical data for Buturon and contrasts it with the more extensive
contemporary data for Isoproturon.

General Overview and Chemical Properties

Buturon, chemically known as 1-but-3-yn-2-yl-3-(4-chlorophenyl)-1-methylurea, was first
introduced in 1962 under trade names such as Eptapur.[1] Isoproturon, or 3-(4-
isopropylphenyl)-1,1-dimethylurea, was introduced later in 1971.[2] Both are selective, systemic
herbicides primarily absorbed through the roots and, to a lesser extent, the foliage of plants.[1]

[3]
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Property Buturon Isoproturon
) 1-but-3-yn-2-yl-3-(4- 3-(4-isopropylphenyl)-1,1-
Chemical Name _
chlorophenyl)-1-methylurea dimethylurea
Chemical Class Phenylurea Phenylurea
Year of Introduction 1962[1] 1971[2]
Status Obsolete[1] In Use
Mode of Action Photosystem Il inhibitor[4] Photosystem Il inhibitor[4]

Mechanism of Action: Inhibition of Photosynthesis

Buturon and Isoproturon exert their herbicidal effects by inhibiting photosynthesis at the
Photosystem II (PSIl) complex in plants.[4] They bind to the D1 protein of the PSII complex,
blocking the electron transport chain. This disruption leads to a halt in ATP and NADPH
production, essential for carbon fixation. The blockage of electron flow also results in the
formation of reactive oxygen species, which cause lipid peroxidation and membrane damage,
ultimately leading to cell death, manifested as chlorosis and necrosis.
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Mechanism of action for Buturon and Isoproturon.

Comparative Efficacy on Broadleaf Weeds

Direct comparative efficacy data from field trials between Buturon and Isoproturon is scarce
due to the former's obsolete status. The following table provides a summary of the weed
control spectrum for each herbicide based on available information. It is important to note that
the efficacy of any herbicide can be influenced by factors such as application rate, timing,

environmental conditions, and weed growth stage.
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Weed Species Buturon Efficacy Isoproturon Efficacy

Annual Meadow Grass (Poa

Controlled[1]

Controlled[2]

annua)
Spurge (Euphorbia spp.) Controlled[1] Not specified
Foxtails (Setaria spp.) Controlled[1] Not specified

Melilotus indica Not specified Controlled[5]
Anagallis arvensis Not specified Controlled[5]
Fumaria indica Not specified Controlled[5]
General Broadleaf Weeds Effective[1] Effective[2][3]

Experimental Protocols

Due to the lack of specific, detailed experimental protocols for Buturon from recent literature, a
generalized protocol for evaluating the efficacy of phenylurea herbicides on broadleaf weeds in
a pot study is provided below. This protocol can be adapted for both Buturon and Isoproturon
to ensure a standardized comparison.

Objective: To evaluate the pre- and post-emergence
efficacy of Buturon and Isoproturon on selected
broadleaf weed species.

Materials:

e Seeds of target broadleaf weed species (e.g., Chenopodium album, Amaranthus retroflexus,
Stellaria media)

Pots (15 cm diameter) filled with a standardized potting mix

Technical grade Buturon and Isoproturon

Wettable powder (WP) or suspension concentrate (SC) formulation of each herbicide

Precision bench sprayer
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o Growth chamber or greenhouse with controlled temperature and light conditions

Experimental Workflow:

Pre-emergence Trial Treatments (for both trials) Post-emergence Trial

Sow weed seeds in pots Isoproturon (multiple rates) Untreated Control Buturon (multiple rates) Sow weed seeds and grow to 2-3 leaf stage
’Apply herbicide treatments to soil surface Apply herbicide treatments to foliage
Incubate in growth chamber Incubate in growth chamber

Assess weed control efficacy (visual rating, biomass)

Assess weed emergence and biomass

Click to download full resolution via product page

Workflow for herbicide efficacy testing.

Methodology:

o Pre-emergence Application:
o Sow a predetermined number of weed seeds (e.g., 20-30) at a uniform depth in each pot.
o Prepare stock solutions of Buturon and Isoproturon at various concentrations.

o Apply the herbicide treatments uniformly to the soil surface using a precision bench
sprayer. Include an untreated control group.
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o Randomize the pots in a growth chamber with controlled conditions (e.g., 25/18°C
day/night temperature, 16-hour photoperiod).

o Water the pots as needed.

o After a specified period (e.g., 21 days), count the number of emerged weeds and harvest
the above-ground biomass. Dry the biomass to a constant weight.

o Post-emergence Application:
o Sow weed seeds and allow them to grow to the 2-3 true leaf stage.
o Thin the seedlings to a uniform number per pot (e.g., 5-10).

o Apply the herbicide treatments as described for the pre-emergence trial, ensuring uniform
foliar coverage.

o Return the pots to the growth chamber.

o Assess weed control efficacy at regular intervals (e.g., 7, 14, and 21 days after treatment)
using a visual rating scale (0% = no control, 100% = complete kill).

o At the final assessment, harvest and determine the dry biomass of the surviving weeds.
o Data Analysis:

o Calculate the percentage of weed emergence inhibition for the pre-emergence trial and
the percentage of weed control for the post-emergence trial.

o Analyze the biomass data to determine the reduction compared to the untreated control.

o Use appropriate statistical methods (e.g., ANOVA, regression analysis) to compare the
efficacy of the different herbicide treatments.

Conclusion

Both Buturon and Isoproturon are phenylurea herbicides that effectively control a range of
broadleaf and grassy weeds by inhibiting photosynthesis. While Isoproturon continues to be an
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important tool in modern agriculture, Buturon has been rendered obsolete. The lack of current
research and development for Buturon means that its efficacy profile is based on historical
data, and it has not been evaluated against the backdrop of evolving weed resistance and
modern agronomic practices. For researchers and professionals in drug development, the
study of these and other obsolete herbicides can still provide valuable insights into structure-
activity relationships and the evolution of herbicide science. However, for practical weed
management recommendations, the focus remains on currently registered and effective
products like Isoproturon.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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